Cas no 20662-83-3 (4,5-Dimethyloxazole)

• Product Name: 4,5-Dimethyloxazole
• CAS No: 20662-83-3
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD11110236
• CID: 264629
• PubChem ID: 30214
• Update Time: 2025-10-28

4,5-Dimethyloxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-1,3-oxazole
• 4,5-DIMETHYLOXAZOLE
• 4,5-Dimethyl-oxazole
• Oxazole, 4,5-dimethyl-
• 5-Methyl-4-methyloxazole
• YVORRVFKHZLJGZ-UHFFFAOYSA-N
• 4,5-Dimethyl-1,3-oxazole #
• AB63543
• VO10049
• TRA0079971
• X5138
• A814791
• CHEBI:192309
• CS-0196982
• AS-57637
• 20662-83-3
• FT-0740802
• MFCD11110236
• EN300-100643
• C5H7NO
• AKOS006307937
• SY138492
• 4, 5-dimethyl-1, 3-oxazole
• DTXSID30174703
• A10890
• DTXCID2097194
• 4,5-Dimethyloxazole

• MDL： MFCD11110236
• Inchi： 1S/C5H7NO/c1-4-5(2)7-3-6-4/h3H,1-2H3
• InChI Key： YVORRVFKHZLJGZ-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.1

Experimental Properties

• Density: 0.9966 g/cm3 (20 ºC)
• Melting Point: 239-240 ºC
• Boiling Point: 129-135 ºC (760 Torr)
• Flash Point: 34.6±14.6 ºC,
• Refractive Index: 1.4432 (589.3 nm 20 ºC)
• Solubility: Dissolution (43 g/l) (25 º C),
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 4,5-Dimethyloxazole

Introduction to 4,5-Dimethyloxazole (CAS No. 20662-83-3)

4,5-Dimethyloxazole (CAS No. 20662-83-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a five-membered heterocyclic ring with two methyl groups attached to the 4 and 5 positions. The chemical formula of 4,5-Dimethyloxazole is C₅H₈N₂O, and it has a molecular weight of approximately 104.13 g/mol.

The physical properties of 4,5-Dimethyloxazole are noteworthy. It appears as a colorless to pale yellow liquid at room temperature and has a boiling point of around 138°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for various chemical reactions and applications in both laboratory and industrial settings.

In the realm of synthetic chemistry, 4,5-Dimethyloxazole serves as a valuable building block for the synthesis of more complex molecules. Its reactivity is primarily attributed to the presence of the oxazole ring, which can undergo various nucleophilic and electrophilic reactions. Recent studies have explored the use of 4,5-Dimethyloxazole in the synthesis of novel pharmaceuticals and agrochemicals. For instance, researchers at the University of California have successfully utilized this compound to develop new antifungal agents with enhanced efficacy and reduced toxicity.

The biological activity of 4,5-Dimethyloxazole has also been a subject of extensive research. Studies have shown that this compound exhibits moderate antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Additionally, it has been found to have potential anti-inflammatory effects, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. A recent study published in the Journal of Medicinal Chemistry highlighted the role of 4,5-Dimethyloxazole-derived compounds in modulating inflammatory pathways in vitro.

In the pharmaceutical industry, 4,5-Dimethyloxazole is used as an intermediate in the synthesis of various drugs. One notable application is its use in the production of antibiotics and antiviral agents. The compound's ability to form stable derivatives with other functional groups makes it an attractive choice for drug design and development. Researchers at Pfizer have reported the successful synthesis of a new class of antiviral drugs using 4,5-Dimethyloxazole as a key intermediate.

The environmental impact of 4,5-Dimethyloxazole is another important aspect that has been investigated by scientists. Studies have shown that this compound is biodegradable under aerobic conditions and does not pose significant environmental risks when handled properly. However, it is essential to follow proper disposal protocols to minimize any potential adverse effects on ecosystems.

In conclusion, 4,5-Dimethyloxazole (CAS No. 20662-83-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working on innovative solutions to various challenges in these fields. As research continues to advance, it is likely that new applications and benefits of this compound will be discovered, further solidifying its importance in the scientific community.